Cas no 1246006-74-5 (5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 1246006-74-5
• MF: C₅H₂F₃NO₂S
• MW: 197.135090351105
• CID: 4564398
• PubChem ID: 112756697
• Update Time: 2025-11-02

5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)thiazole-2-carboxylic acid
• 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• 2-Thiazolecarboxylic acid, 5-(trifluoromethyl)-
• CS-0055447
• 5-(Trifluoromethyl)thiazole-2-carboxylicacid
• EN300-179616
• 1246006-74-5
• P13433
• SB11207

• Inchi： 1S/C5H2F3NO2S/c6-5(7,8)2-1-9-3(12-2)4(10)11/h1H,(H,10,11)
• InChI Key： CTIWYCUGQVJEFM-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CN=C1C(O)=O

Computed Properties

• Exact Mass: 196.97583397g/mol
• Monoisotopic Mass: 196.97583397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid

5-(Trifluoromethyl)-1,3-thiazole-2-carboxylic Acid: Properties, Applications, and Market Insights

5-(Trifluoromethyl)-1,3-thiazole-2-carboxylic acid (CAS No. 1246006-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 2-position, making it a versatile building block for drug discovery and material science applications. Its unique structural features contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

The compound's molecular formula is C₅H₂F₃NO₂S, with a molecular weight of 197.13 g/mol. Researchers value 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid for its ability to serve as a key intermediate in the synthesis of various biologically active molecules. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (carboxylic acid) groups on the thiazole ring creates interesting electronic properties that can be exploited in molecular design.

In pharmaceutical applications, this compound has shown promise as a precursor for kinase inhibitors and anti-inflammatory agents. The thiazole core is particularly attractive to medicinal chemists due to its prevalence in FDA-approved drugs, with over 20% of small-molecule drugs containing this heterocycle. Recent studies have explored its potential in developing treatments for autoimmune diseases and cancer therapeutics, aligning with current healthcare trends focusing on personalized medicine.

The agrochemical industry has also shown growing interest in 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid derivatives for developing novel pesticides and herbicides. The trifluoromethyl group enhances the lipophilicity of these compounds, improving their ability to penetrate plant tissues and cell membranes. This property is particularly valuable in addressing the global challenge of pest resistance, a hot topic in sustainable agriculture.

From a synthetic chemistry perspective, the compound serves as an excellent example of heterocyclic chemistry applications. The carboxylic acid functionality allows for various derivatization reactions, including amide formation, esterification, and decarboxylation pathways. These transformations are frequently searched by synthetic chemists looking for structure-activity relationship optimization strategies.

The market for 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid has seen steady growth, driven by increasing R&D investments in small molecule therapeutics and crop protection chemicals. Analytical data shows rising search volumes for terms like "thiazole carboxylic acid synthesis" and "trifluoromethyl thiazole applications," reflecting the compound's growing importance in chemical research. Suppliers have reported particular demand from contract research organizations and academic institutions focusing on fragment-based drug discovery approaches.

Quality control of CAS 1246006-74-5 typically involves HPLC analysis with UV detection, ensuring high purity levels (>98%) required for research applications. Storage recommendations generally suggest keeping the material at 2-8°C in a dry environment to maintain stability. These handling protocols are frequently queried by laboratory technicians working with air-sensitive compounds.

Environmental and safety considerations for 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. This aligns with the broader industry trend toward green chemistry principles and workplace safety, topics that consistently rank high in chemical industry searches.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The combination of its rigid thiazole scaffold and versatile carboxylic acid group makes it an interesting candidate for materials science applications, particularly in the development of functionalized polymers and coordination complexes.

For researchers sourcing 5-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid, it's important to verify suppliers' certificates of analysis and consider scale-up capabilities if moving from discovery to development phases. The compound's price point typically reflects its specialized nature and the complexity of introducing the trifluoromethyl group during synthesis, a common pain point in fluorinated compound production.